5-Tricosyl-1,3-benzenediol
5-Tricosyl-1,3-benzenediol
5-N-Tricosylresorcinol belongs to the class of organic compounds known as resorcinols. Resorcinols are compounds containing a resorcinol moiety, which is a benzene ring bearing two hydroxyl groups at positions 1 and 3. 5-N-Tricosylresorcinol is considered to be a practically insoluble (in water) and relatively neutral molecule. 5-N-Tricosylresorcinol has been primarily detected in blood. Within the cell, 5-N-tricosylresorcinol is primarily located in the membrane (predicted from logP). Outside of the human body, 5-N-tricosylresorcinol can be found in a number of food items such as cereals and cereal products, wheat bread, pasta, and rice. This makes 5-N-tricosylresorcinol a potential biomarker for the consumption of these food products.
5-tricosylresorcinol is a 5-alkylresorcinol that is resorcinol which is substituted by a tricosyl group at position 5. It is found in wheat bran. It has a role as a plant metabolite and a bacterial metabolite.
5-tricosylresorcinol is a 5-alkylresorcinol that is resorcinol which is substituted by a tricosyl group at position 5. It is found in wheat bran. It has a role as a plant metabolite and a bacterial metabolite.
Brand Name:
Vulcanchem
CAS No.:
70110-60-0
VCID:
VC0016905
InChI:
InChI=1S/C29H52O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-27-24-28(30)26-29(31)25-27/h24-26,30-31H,2-23H2,1H3
SMILES:
CCCCCCCCCCCCCCCCCCCCCCCC1=CC(=CC(=C1)O)O
Molecular Formula:
C29H52O2
Molecular Weight:
432.7 g/mol
5-Tricosyl-1,3-benzenediol
CAS No.: 70110-60-0
Reference Standards
VCID: VC0016905
Molecular Formula: C29H52O2
Molecular Weight: 432.7 g/mol
| CAS No. | 70110-60-0 |
|---|---|
| Product Name | 5-Tricosyl-1,3-benzenediol |
| Molecular Formula | C29H52O2 |
| Molecular Weight | 432.7 g/mol |
| IUPAC Name | 5-tricosylbenzene-1,3-diol |
| Standard InChI | InChI=1S/C29H52O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-27-24-28(30)26-29(31)25-27/h24-26,30-31H,2-23H2,1H3 |
| Standard InChIKey | OHTBGMREZYLZQD-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCCCCCC1=CC(=CC(=C1)O)O |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCCCC1=CC(=CC(=C1)O)O |
| Appearance | Powder |
| Description | 5-N-Tricosylresorcinol belongs to the class of organic compounds known as resorcinols. Resorcinols are compounds containing a resorcinol moiety, which is a benzene ring bearing two hydroxyl groups at positions 1 and 3. 5-N-Tricosylresorcinol is considered to be a practically insoluble (in water) and relatively neutral molecule. 5-N-Tricosylresorcinol has been primarily detected in blood. Within the cell, 5-N-tricosylresorcinol is primarily located in the membrane (predicted from logP). Outside of the human body, 5-N-tricosylresorcinol can be found in a number of food items such as cereals and cereal products, wheat bread, pasta, and rice. This makes 5-N-tricosylresorcinol a potential biomarker for the consumption of these food products. 5-tricosylresorcinol is a 5-alkylresorcinol that is resorcinol which is substituted by a tricosyl group at position 5. It is found in wheat bran. It has a role as a plant metabolite and a bacterial metabolite. |
| PubChem Compound | 155462 |
| Last Modified | Nov 11 2021 |
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